Cas no 22436-06-2 ((S)-2-Methyl-3-phenylpropan-1-ol;)

• Product Name: (S)-2-Methyl-3-phenylpropan-1-ol
• CAS No: 22436-06-2
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 912371
• PubChem ID: 11804940
• Update Time: 2025-10-28

(S)-2-Methyl-3-phenylpropan-1-ol; Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methyl-3-phenylpropan-1-ol;
• BS-16106
• SCHEMBL358058
• (s)-2-methyl-3-phenyl-1-propanol
• (S)-2-methyl-3-phenylpropan-1-ol
• 22436-06-2
• (2S)-2-methyl-3-phenylpropan-1-ol
• LTZKHYYXQWNXPU-VIFPVBQESA-N
• (S)-2-methyl-3-phenylpropanol
• EN300-6507181
• AKOS037648956

• Inchi： 1S/C10H14O/c1-9(8-11)7-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-/m0/s1
• InChI Key： LTZKHYYXQWNXPU-VIFPVBQESA-N
• SMILES： OC[C@@H](C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

(S)-2-Methyl-3-phenylpropan-1-ol; Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD00831196)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (S)-2-Methyl-3-phenylpropan-1-ol;

(S)-2-Methyl-3-phenylpropan-1-ol: A Comprehensive Overview

The compound with CAS No. 22436-06-2, commonly referred to as (S)-2-Methyl-3-phenylpropan-1-ol, is a versatile organic molecule that has garnered significant attention in both academic and industrial research. This chiral alcohol exhibits unique chemical properties, making it a valuable compound in various applications. In this article, we delve into its structure, synthesis, applications, and recent advancements in its utilization.

(S)-2-Methyl-3-phenylpropan-1-ol is an optically active alcohol characterized by its phenyl group attached to the third carbon of a propane chain, with a methyl group on the second carbon. The stereochemistry at the second carbon is of particular interest, as it imparts the compound's chirality. This configuration not only influences its physical properties but also plays a crucial role in its biological activity and reactivity.

Recent studies have highlighted the importance of (S)-2-Methyl-3-phenylpropanol in asymmetric synthesis. Researchers have employed this compound as a key intermediate in the construction of complex natural products and bioactive molecules. For instance, its use in the synthesis of certain pharmaceutical agents has demonstrated its potential in drug discovery.

The synthesis of (S)-2-Methyl-3-phenylpropanol typically involves multi-step processes, often utilizing chiral catalysts to ensure high enantiomeric excess. One notable method involves the hydroboration of an appropriate alkene followed by oxidation to yield the alcohol. This approach has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

In terms of applications, (S)-2-Methyl-3-PHENYLPROPANOL finds utility in fragrance chemistry due to its pleasant odor profile. It is also employed as a precursor in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Its ability to participate in a wide range of organic reactions further underscores its importance in modern chemistry.

Recent advancements have focused on enhancing the sustainability of its production processes. Green chemistry approaches, such as using biocatalysts or renewable feedstocks, are being explored to minimize environmental impact while maintaining product quality.

In conclusion, (S)-2-Methyl-3-PHENYLPROPANOL (CAS No. 22436-06-) stands out as a significant compound with diverse applications and ongoing research potential. Its role in asymmetric synthesis and fragrance chemistry positions it as a key player in contemporary chemical research.